2-[4-(2-methoxybenzoyl)-1-piperazinyl]-4-methyl-6-(1-piperidinyl)pyrimidine

• IUPAC Name: (2-methoxyphenyl)-[4-(4-methyl-6-piperidin-1-ylpyrimidin-2-yl)piperazin-1-yl]methanone
• InChI: InChI=1S/C22H29N5O2/c1-17-16-20(25-10-6-3-7-11-25)24-22(23-17)27-14-12-26(13-15-27)21(28)18-8-4-5-9-19(18)29-2/h4-5,8-9,16H,3,6-7,10-15H2,1-2H3
• InChI Key: LHRTXOFDVJUVPD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)N2CCN(CC2)C(=O)C3=CC=CC=C3OC)N4CCCCC4
• Molecular Formula: C22H29N5O2
• Molecular Weight: 395.5 g/mol

Description

Synthesis Analysis

The synthesis of structurally related compounds involves complex reactions, including the formation of pyrimidine derivatives through nucleophilic substitution reactions and the use of heterocyclic amines. For instance, compounds similar in structure have been synthesized from benzodifuranyl derivatives and thiazolopyrimidines derived from visnaginone and khellinone, showcasing the versatility of pyrimidine chemistry in generating new heterocyclic compounds with potential biological activities (Abu‐Hashem et al., 2020).

Molecular Structure Analysis

The molecular structure of compounds similar to 2-[4-(2-methoxybenzoyl)-1-piperazinyl]-4-methyl-6-(1-piperidinyl)pyrimidine has been analyzed using various spectroscopic and crystallographic techniques. Studies on tert-butyl 4-{3-[6-(4-meth­oxy­phen­yl)-2-methyl­pyrimidin-4-yl]quinolin-2-yl}piperazine-1-carboxyl­ate revealed the presence of distinct molecular conformations and highlighted the importance of hydrogen bonding in the crystal structure, which could be relevant for understanding the molecular geometry and interactions of the compound (Anthal et al., 2018).

Chemical Reactions and Properties

Chemical reactions involving pyrimidine derivatives, such as those studied, include various substitutions and modifications at the pyrimidine ring, illustrating the reactivity and versatility of these compounds. For example, reactions of N-(4-methoxybenzylidene)-N,N-dialkyliminium and 2-(4-methoxyphenyl)pyridinium salts with aliphatic amines demonstrated the potential for structural diversification through nucleophilic attacks, which could be applied to the synthesis and functionalization of the compound (Blokhin et al., 1990).

Mechanism of Action

While the mechanism of action for “2-[4-(2-methoxybenzoyl)-1-piperazinyl]-4-methyl-6-(1-piperidinyl)pyrimidine” is not specifically known, similar compounds have been studied for their potential as ligands for Alpha1-Adrenergic Receptor. These receptors are a major therapeutic target for the treatment of numerous disorders such as cardiac hypertrophy, congestive heart failure, hypertension, angina pectoris, cardiac arrhythmias, depression, benign prostate hyperplasia, anaphylaxis, asthma, and hyperthyroidism.

Future Directions

The future directions for research on “2-[4-(2-methoxybenzoyl)-1-piperazinyl]-4-methyl-6-(1-piperidinyl)pyrimidine” and similar compounds could involve further exploration of their potential as ligands for Alpha1-Adrenergic Receptor. This could include in-depth studies on their synthesis, mechanism of action, and potential therapeutic applications.